Cas no 85968-01-0 (1H-Perimidine, 2-ethenyl-)

1H-Perimidine, 2-ethenyl- structure
Product name:1H-Perimidine, 2-ethenyl-
1H-Perimidine, 2-ethenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Perimidine, 2-ethenyl-
- 2-ethenyl-1H-perimidine
- DTXSID50833547
- 85968-01-0
- vinylperimidine
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- Inchi: InChI=1S/C13H10N2/c1-2-12-14-10-7-3-5-9-6-4-8-11(15-12)13(9)10/h2-8H,1H2,(H,14,15)
- InChI Key: XYOJTCIACRNABV-UHFFFAOYSA-N
- SMILES: C=CC1=NC2=CC=CC3=C2C(=CC=C3)N1
Computed Properties
- Exact Mass: 194.084398327g/mol
- Monoisotopic Mass: 194.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.4Ų
- XLogP3: 2.7
1H-Perimidine, 2-ethenyl- Related Literature
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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2. Book reviews
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444
85968-01-0 (1H-Perimidine, 2-ethenyl-) Related Products
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